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Compound of Interest

Compound Name: 8-(4-Morpholinylsulfonyl)quinoline

CAS No.: 21168-76-3

Cat. No.: B413784

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-(4-Morpholinylsulfonyl)quinoline is a heterocyclic compound of significant interest in

medicinal chemistry and drug discovery. The molecule integrates three key structural motifs: a

quinoline core, a sulfonamide linker, and a morpholine ring. The quinoline scaffold is a well-

established pharmacophore present in numerous FDA-approved drugs, known for its diverse

biological activities. The sulfonamide group is a critical functional group in a wide array of

therapeutic agents, while the morpholine moiety is often incorporated to enhance

pharmacokinetic properties such as solubility and metabolic stability.

Given the potential of this compound in drug development, a thorough understanding of its

structural and electronic properties is paramount. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are

indispensable tools for the unambiguous structural elucidation and characterization of novel

chemical entities. This in-depth technical guide provides a comprehensive overview of the
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spectral data for 8-(4-Morpholinylsulfonyl)quinoline, complete with detailed experimental

protocols and expert interpretation of the spectral features. While a complete set of

experimentally-derived spectra for this specific molecule is not readily available in the published

literature, this guide presents a robust, predicted spectroscopic profile based on the analysis of

closely related analogues and foundational spectroscopic principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful technique for elucidating the carbon-

hydrogen framework of an organic molecule. For 8-(4-Morpholinylsulfonyl)quinoline, both ¹H

and ¹³C NMR are essential for confirming its structure.

Predicted ¹H NMR Data
The ¹H NMR spectrum of 8-(4-Morpholinylsulfonyl)quinoline is expected to exhibit distinct

signals corresponding to the protons of the quinoline ring and the morpholine moiety. The

chemical shifts are influenced by the electronic environment of each proton.

Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration Assignment

8.9 - 9.1 dd 1H H-2 (Quinoline)

8.1 - 8.3 dd 1H H-4 (Quinoline)

7.9 - 8.1 d 1H H-5 (Quinoline)

7.6 - 7.8 t 1H H-6 (Quinoline)

7.5 - 7.7 d 1H H-7 (Quinoline)

7.4 - 7.6 dd 1H H-3 (Quinoline)

3.6 - 3.8 t 4H -CH₂-O- (Morpholine)

3.0 - 3.2 t 4H -CH₂-N- (Morpholine)

Predicted ¹³C NMR Data
The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.
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Predicted Chemical Shift (δ, ppm) Assignment

~150 C-2 (Quinoline)

~148 C-8a (Quinoline)

~140 C-4 (Quinoline)

~136 C-8 (Quinoline)

~130 C-6 (Quinoline)

~128 C-4a (Quinoline)

~127 C-5 (Quinoline)

~122 C-3 (Quinoline)

~121 C-7 (Quinoline)

~66 -CH₂-O- (Morpholine)

~46 -CH₂-N- (Morpholine)

Experimental Protocol for NMR Spectroscopy
Sample Preparation:

Weigh approximately 5-10 mg of solid 8-(4-Morpholinylsulfonyl)quinoline.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

Instrumental Parameters (for a 400 MHz spectrometer):

¹H NMR:

Pulse sequence: zg30

Number of scans: 16
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Spectral width: ~16 ppm

Acquisition time: ~4 seconds

Relaxation delay: 1 second

¹³C NMR:

Pulse sequence: zgpg30

Number of scans: 1024

Spectral width: ~240 ppm

Acquisition time: ~1 second

Relaxation delay: 2 seconds

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the TMS signal.

Integrate the signals in the ¹H NMR spectrum.

Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the

respective protons and carbons.

Sample Preparation Data Acquisition Data Processing & Analysis

Weigh Sample Dissolve in Deuterated Solvent Transfer to NMR Tube Place in NMR Spectrometer Set Experimental Parameters Acquire FID Fourier Transform Phase Correction Calibration Spectral Interpretation

Click to download full resolution via product page
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NMR Spectroscopy Experimental Workflow

Interpretation of NMR Spectra
¹H NMR: The aromatic region (δ 7.4-9.1 ppm) will show a set of signals characteristic of a

substituted quinoline ring. The protons H-2 and H-4 are expected to be the most downfield

due to the deshielding effect of the nitrogen atom. The morpholine protons will appear as two

distinct triplets in the aliphatic region (δ 3.0-3.8 ppm), corresponding to the methylene groups

adjacent to the nitrogen and oxygen atoms.

¹³C NMR: The spectrum will display the expected number of carbon signals. The quinoline

carbons will resonate in the aromatic region (δ 121-150 ppm), while the morpholine carbons

will be found in the aliphatic region (δ 46-66 ppm). The chemical shifts will be influenced by

the substitution pattern and the electronic effects of the sulfonamide and morpholine groups.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound, as well as providing structural information through

fragmentation analysis.

Predicted Mass Spectrum Data
m/z (predicted) Interpretation

278 [M]⁺˙ (Molecular Ion)

192 [M - C₄H₈NO]⁺

128 [C₉H₆N]⁺

86 [C₄H₈NO]⁺

Experimental Protocol for Mass Spectrometry
Sample Preparation:

Prepare a dilute solution of 8-(4-Morpholinylsulfonyl)quinoline in a suitable volatile solvent

(e.g., methanol, acetonitrile).
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Instrumental Parameters (for Electrospray Ionization - ESI):

Ionization mode: Positive

Capillary voltage: 3.5 kV

Cone voltage: 30 V

Source temperature: 120 °C

Desolvation temperature: 350 °C

Mass range: m/z 50-500

Data Analysis:

Identify the molecular ion peak to confirm the molecular weight.

Analyze the fragmentation pattern to deduce the structure of the molecule. High-resolution

mass spectrometry (HRMS) can be used to determine the elemental composition of the

molecular ion and its fragments.

Sample Preparation Data Acquisition Data Analysis

Dissolve in Volatile Solvent Inject into Mass Spectrometer Ionize Sample (e.g., ESI) Mass Analysis Detect Ions Generate Mass Spectrum Determine Molecular Weight Analyze Fragmentation Confirm Structure

Click to download full resolution via product page

Mass Spectrometry Experimental Workflow

Interpretation of Mass Spectrum
The mass spectrum is expected to show a prominent molecular ion peak at m/z 278,

corresponding to the molecular weight of 8-(4-Morpholinylsulfonyl)quinoline.[1] The

fragmentation pattern will likely involve the cleavage of the sulfonamide bond, leading to

characteristic fragment ions. A key fragmentation pathway is the loss of the morpholine group,
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giving rise to a peak at m/z 192. Further fragmentation of the quinoline-sulfonyl moiety can also

be expected.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Predicted IR Absorption Bands
Frequency (cm⁻¹) Vibration Functional Group

3100-3000 C-H stretch Aromatic (Quinoline)

2950-2850 C-H stretch Aliphatic (Morpholine)

1600-1450 C=C and C=N stretch Aromatic (Quinoline)

1350-1300 Asymmetric SO₂ stretch Sulfonamide

1170-1140 Symmetric SO₂ stretch Sulfonamide

1120-1080 C-O-C stretch Ether (Morpholine)

Experimental Protocol for IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount of the solid sample with spectroscopic grade potassium bromide (KBr).

Press the mixture into a thin, transparent pellet using a hydraulic press.

Instrumental Parameters:

Scan range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of scans: 16

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b413784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the characteristic absorption bands in the spectrum.

Assign these bands to the corresponding functional groups present in the molecule.

Sample Preparation Data Acquisition Data Analysis

Mix Sample with KBr Press into Pellet Place Pellet in IR Spectrometer Acquire IR Spectrum Identify Absorption Bands Assign to Functional Groups Confirm Molecular Structure

Click to download full resolution via product page

Infrared Spectroscopy Experimental Workflow

Interpretation of IR Spectrum
The IR spectrum of 8-(4-Morpholinylsulfonyl)quinoline will display characteristic absorption

bands corresponding to its functional groups. The aromatic C-H stretching vibrations of the

quinoline ring will be observed in the 3100-3000 cm⁻¹ region. The aliphatic C-H stretches of the

morpholine ring will appear between 2950 and 2850 cm⁻¹. The C=C and C=N stretching

vibrations of the quinoline ring will give rise to absorptions in the 1600-1450 cm⁻¹ range.

Crucially, the strong asymmetric and symmetric stretching vibrations of the S=O bonds in the

sulfonamide group are expected around 1350-1300 cm⁻¹ and 1170-1140 cm⁻¹, respectively.

The C-O-C stretching of the morpholine ether linkage will be visible around 1120-1080 cm⁻¹.

Conclusion
This technical guide provides a comprehensive predicted spectroscopic profile of 8-(4-
Morpholinylsulfonyl)quinoline, a molecule with considerable potential in medicinal chemistry.

The detailed protocols and in-depth interpretations for NMR, MS, and IR spectroscopy serve as

a valuable resource for researchers involved in the synthesis, characterization, and

development of this and related compounds. While the presented data is predictive, it is

grounded in established spectroscopic principles and data from closely related analogues,

offering a robust framework for the structural verification of 8-(4-
Morpholinylsulfonyl)quinoline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/product/b413784/docs?utm_src=pdf-body#spectroscopic-characterization-of-8-4-morpholinylsulfonyl-quinoline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b413784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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